(S)-tert-Butyl 2-amino-2-cyclohexylacetate hydrochloride

Specification

• CAS No.: 213475-52-6
• Molecular Formula: C12H24ClNO2
• Molecular Weight: 249.78 g/mol
• IUPAC Name: tert-butyl (2S)-2-amino-2-cyclohexylacetate;hydrochloride
• Standard InChI: InChI=1S/C12H23NO2.ClH/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9;/h9-10H,4-8,13H2,1-3H3;1H/t10-;/m0./s1
• Standard InChI Key: IAOLQNWJPAWXBA-PPHPATTJSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](C1CCCCC1)N.Cl
• SMILES: CC(C)(C)OC(=O)C(C1CCCCC1)N.Cl
• Canonical SMILES: CC(C)(C)OC(=O)C(C1CCCCC1)N.Cl

Introduction

(S)-tert-Butyl 2-amino-2-cyclohexylacetate hydrochloride is a chemical compound with a CAS number of 213475-52-6. It is a hydrochloride salt of the tert-butyl ester of (S)-2-amino-2-cyclohexylacetic acid. This compound is often used in organic synthesis and pharmaceutical research due to its unique structural properties.

Chemical Synthesis and Applications

(S)-tert-Butyl 2-amino-2-cyclohexylacetate hydrochloride is synthesized through the reaction of (S)-2-amino-2-cyclohexylacetic acid with tert-butanol, followed by hydrochloride salt formation. This compound is valuable in the synthesis of pharmaceuticals and other organic molecules due to its chiral center and functional groups.

Safety and Handling

• Hazards: Causes skin irritation and serious eye damage. It is advisable to handle the compound with protective equipment and in a well-ventilated area.

• Storage: Store at room temperature in a dry place away from incompatible substances.

Research Findings

Research on (S)-tert-Butyl 2-amino-2-cyclohexylacetate hydrochloride is primarily focused on its applications in organic synthesis and its potential as an intermediate in the production of pharmaceutical compounds. The compound's chiral nature makes it particularly useful for synthesizing molecules with specific stereochemistry.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
(S)-tert-Butyl 2-amino-2-cyclohexylacetate hydrochloride	C12H24ClNO2	249.78 g/mol	213475-52-6
tert-Butyl 2-amino-2-cyclohexylacetate	C12H23NO2	213.32 g/mol	1218397-71-7
(S)-tert-Butyl 2-amino-2-cyclopentylacetate	C11H21NO2	199.29 g/mol	1000064-43-6

This table highlights the differences in molecular structure and properties among related compounds, demonstrating the specificity of each in chemical synthesis and applications.